Cas no 53855-25-7 (1H-Indole-3-ethanol, 1-(1-methylethyl)-)

• Product Name: 1H-Indole-3-ethanol, 1-(1-methylethyl)-
• CAS No: 53855-25-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 356211
• PubChem ID: 23269736
• Update Time: 2025-04-19

1H-Indole-3-ethanol, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanol, 1-(1-methylethyl)-
• 2-(1-propan-2-ylindol-3-yl)ethanol
• 2-[1-(Propan-2-yl)-1H-indol-3-yl]ethan-1-ol
• 53855-25-7
• DTXSID40632041

• Inchi： 1S/C13H17NO/c1-10(2)14-9-11(7-8-15)12-5-3-4-6-13(12)14/h3-6,9-10,15H,7-8H2,1-2H3
• InChI Key： SEHNXULXEYFMTD-UHFFFAOYSA-N
• SMILES： OCCC1=CN(C2C=CC=CC=21)C(C)C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16